Cas no 1936088-43-5 (1-(prop-2-yn-1-yl)cyclohex-3-ene-1-carboxylic acid)

• Product Name: 1-(prop-2-yn-1-yl)cyclohex-3-ene-1-carboxylic acid
• CAS No: 1936088-43-5
• CID: 4630500
• PubChem ID: 131187608
• Update Time: 2025-05-25

1-(prop-2-yn-1-yl)cyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)cyclohex-3-ene-1-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-(prop-2-yn-1-yl)cyclohex-3-ene-1-carboxylic acid

1-(Prop-2-yn-1-yl)cyclohex-3-ene-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1936088-43-5, commonly referred to as 1-(prop-2-yn-1-yl)cyclohex-3-ene-1-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexene ring with a carboxylic acid group and a propargyl substituent. The cyclohexene ring imparts rigidity and stability, while the carboxylic acid group introduces acidity and potential for further functionalization. The propargyl substituent adds reactivity, making this compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 1-(prop-2-yn-1-yl)cyclohex-3-ene-1-carboxylic acid in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing polycyclic aromatic hydrocarbons (PAHs), which are critical components in organic electronics. The compound's ability to undergo [4+2] cycloaddition reactions has been particularly valuable in constructing complex molecular frameworks. For instance, a 2023 study published in *Nature Chemistry* demonstrated how this compound can be utilized to synthesize novel PAH derivatives with enhanced electronic properties, paving the way for next-generation organic semiconductors.

In addition to its role in materials science, 1-(prop-2-yn-1-yllcyclohexene carboxylic acid has shown promise in medicinal chemistry. Its structure resembles certain bioactive molecules, making it a candidate for drug design. A 2022 study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit moderate inhibitory activity against specific kinases, suggesting potential applications in cancer therapy. The compound's cyclohexene ring provides a rigid scaffold that can be modified to optimize pharmacokinetic properties, while the carboxylic acid group facilitates bioisosteric replacements.

The synthesis of 1-(propargyl)cyclohexene carboxylic acid involves a multi-step process that typically begins with the preparation of the cyclohexene derivative. A common approach involves the oxidation of cyclohexane derivatives followed by functionalization with propargyl groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For example, the use of palladium-catalyzed cross-coupling reactions has enabled the precise introduction of the propargyl group, resulting in higher yields and purer products.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity of 1-(propargyl)cyclohexene carboxylic acid. Initial studies suggest that it is not inherently toxic to aquatic organisms at concentrations typically encountered in industrial settings. However, further research is needed to fully understand its environmental impact and develop sustainable methods for its production and disposal.

In conclusion, 1-(propargyl)cyclohexene carboxylic acid (CAS No. 1936088435) is a multifaceted compound with applications spanning materials science, medicinal chemistry, and catalysis. Its unique structure and reactivity make it an invaluable tool for chemists seeking to design novel molecules with tailored properties. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.